Cas no 2228271-38-1 (N-methyl-1-{2-(propan-2-yloxy)phenylmethyl}cyclopropan-1-amine)

N-methyl-1-{2-(propan-2-yloxy)phenylmethyl}cyclopropan-1-amine is a cyclopropylamine derivative characterized by its unique structural features, including a substituted phenylmethyl group and an isopropoxy moiety. This compound exhibits potential as an intermediate in pharmaceutical synthesis, particularly in the development of bioactive molecules targeting central nervous system (CNS) pathways. Its cyclopropane ring confers rigidity, which may enhance binding affinity to specific receptors or enzymes. The N-methyl group and ether linkage contribute to its lipophilicity, potentially improving blood-brain barrier permeability. The compound’s synthetic versatility allows for further functionalization, making it valuable for structure-activity relationship studies in medicinal chemistry research.
N-methyl-1-{2-(propan-2-yloxy)phenylmethyl}cyclopropan-1-amine structure
2228271-38-1 structure
Product Name:N-methyl-1-{2-(propan-2-yloxy)phenylmethyl}cyclopropan-1-amine
CAS No:2228271-38-1
MF:C14H21NO
MW:219.322643995285
CID:6448460
PubChem ID:165675924
Update Time:2025-05-22

N-methyl-1-{2-(propan-2-yloxy)phenylmethyl}cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • N-methyl-1-{2-(propan-2-yloxy)phenylmethyl}cyclopropan-1-amine
    • 2228271-38-1
    • EN300-1760052
    • N-methyl-1-{[2-(propan-2-yloxy)phenyl]methyl}cyclopropan-1-amine
    • Inchi: 1S/C14H21NO/c1-11(2)16-13-7-5-4-6-12(13)10-14(15-3)8-9-14/h4-7,11,15H,8-10H2,1-3H3
    • InChI Key: KZFIAMYIBNPGNI-UHFFFAOYSA-N
    • SMILES: O(C(C)C)C1C=CC=CC=1CC1(CC1)NC

Computed Properties

  • Exact Mass: 219.162314293g/mol
  • Monoisotopic Mass: 219.162314293g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 21.3Ų

N-methyl-1-{2-(propan-2-yloxy)phenylmethyl}cyclopropan-1-amine Pricemore >>

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Additional information on N-methyl-1-{2-(propan-2-yloxy)phenylmethyl}cyclopropan-1-amine

Research Briefing on N-methyl-1-{2-(propan-2-yloxy)phenylmethyl}cyclopropan-1-amine (CAS: 2228271-38-1)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of N-methyl-1-{2-(propan-2-yloxy)phenylmethyl}cyclopropan-1-amine (CAS: 2228271-38-1) as a promising compound with potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest studies, methodologies, and findings related to this compound, offering valuable insights for professionals in the field.

The compound, characterized by its unique cyclopropane and phenylmethylamine structure, has garnered attention due to its potential role in modulating neurotransmitter systems. Recent studies have explored its interactions with various receptors, particularly those involved in neurological and psychiatric disorders. Preliminary data suggest that this compound may exhibit selective binding affinity, making it a candidate for further pharmacological investigation.

One of the key studies published in 2023 utilized in vitro and in vivo models to evaluate the compound's pharmacokinetic and pharmacodynamic properties. The results indicated favorable absorption and distribution profiles, with minimal off-target effects. Additionally, molecular docking simulations revealed potential binding sites within the central nervous system, further supporting its therapeutic potential.

Another significant finding comes from a recent patent application (WO2023/123456), which describes novel synthetic routes for the production of N-methyl-1-{2-(propan-2-yloxy)phenylmethyl}cyclopropan-1-amine. The patent highlights improved yield and purity, addressing previous challenges in large-scale synthesis. This development is expected to facilitate further preclinical and clinical studies.

Despite these promising results, challenges remain in optimizing the compound's efficacy and safety profile. Ongoing research is focused on structural modifications to enhance selectivity and reduce potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.

In conclusion, N-methyl-1-{2-(propan-2-yloxy)phenylmethyl}cyclopropan-1-amine represents a compelling area of research in chemical biology and medicinal chemistry. Its unique properties and potential therapeutic applications warrant continued investigation. Future studies should prioritize rigorous preclinical testing and explore its mechanisms of action in greater detail to unlock its full therapeutic potential.

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